(3E)-hexa-3,5-dienoic acid
Overview
Description
(3E)-hexa-3,5-dienoic acid, also known as (E)-3,5-hexadienoic acid, is an unsaturated fatty acid with a molecular formula of C6H10O2. It is an important intermediate in the biosynthesis of essential fatty acids and has a wide range of applications in the scientific and medical fields. In
Scientific Research Applications
(3E)-hexa-3,5-dienoic acid has a wide range of applications in the scientific and medical fields. It is a key intermediate in the biosynthesis of essential fatty acids, and is used in the production of a variety of pharmaceuticals and biochemicals. Additionally, it is used in the synthesis of surfactants, detergents, and other industrial chemicals. It is also used in the study of the structure and function of proteins, and in the study of the mechanisms of cell signaling.
Mechanism of Action
(3E)-hexa-3,5-dienoic acid is an unsaturated fatty acid, and as such it acts as a precursor to the biosynthesis of essential fatty acids. It is also involved in the regulation of gene expression, cell signaling, and the formation of lipid membranes. Additionally, it is involved in the production of prostaglandins, which are important regulators of inflammation.
Biochemical and Physiological Effects
(3E)-hexa-3,5-dienoic acid has a number of biochemical and physiological effects. It is involved in the regulation of gene expression, cell signaling, and the formation of lipid membranes. Additionally, it is involved in the production of prostaglandins, which are important regulators of inflammation. It is also involved in the regulation of glucose metabolism and the control of blood pressure. Furthermore, it is involved in the regulation of the immune system and the production of hormones.
Advantages and Limitations for Lab Experiments
The use of (3E)-hexa-3,5-dienoic acid in laboratory experiments has a number of advantages and limitations. One advantage is that it is a readily available and inexpensive compound, making it ideal for use in a variety of experiments. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, it is not very stable and can degrade over time, making it difficult to store and use in experiments. Additionally, its low solubility can make it difficult to use in certain experiments.
Future Directions
The use of (3E)-hexa-3,5-dienoic acid in scientific research is an active area of investigation. Potential future directions include the development of new synthetic methods for its production, the investigation of its biochemical and physiological effects, and the use of it in the production of new drugs and biochemicals. Additionally, further research into its role in the regulation of gene expression, cell signaling, and the formation of lipid membranes could lead to new therapeutic applications. Finally, further research into its role in the regulation of glucose metabolism and the control of blood pressure could lead to new treatments for metabolic disorders.
Synthesis Methods
(3E)-hexa-3,5-dienoic acid can be synthesized through a variety of methods. One such method is the oxidation of cyclohexanecarboxylic acid with hydrogen peroxide. Another method is the reaction of (E)-3-hexen-1-ol with fumaric acid in a base-catalyzed condensation reaction. Additionally, (3E)-hexa-3,5-dienoic acid can be synthesized from the reaction of (E)-3-hexen-1-ol with acetic anhydride in the presence of a Lewis acid such as aluminum chloride.
properties
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CAS RN |
32775-95-4 |
Product Name |
(3E)-hexa-3,5-dienoic acid |
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
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